![molecular formula C10H14O4 B6215486 3-(methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acid CAS No. 2742660-70-2](/img/no-structure.png)
3-(methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acid
Overview
Description
3-(Methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acid, also known as 3-MCO-spiro-heptane-1-carboxylic acid, is a synthetic molecule composed of a spirocyclic ring with a methoxycarbonyl group attached at the 3-position. This molecule has been utilized in many scientific research applications due to its unique properties, such as its lipophilicity, low toxicity, and high solubility in various solvents. It has been used in the synthesis of various compounds, as well as in the development of new drugs and drug delivery systems.
Scientific Research Applications
3-(methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acidheptane-1-carboxylic acid has been used in a variety of scientific research applications, such as drug delivery systems, organic synthesis, and biochemistry. It has been used in the synthesis of a variety of compounds, including peptides, oligonucleotides, and peptidomimetics. In drug delivery systems, 3-(methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acidheptane-1-carboxylic acid has been used as a prodrug for the delivery of various drugs and therapeutic agents. In biochemistry, it has been used in the synthesis of lipids and other biomolecules.
Mechanism of Action
3-(methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acidheptane-1-carboxylic acid is a lipophilic molecule that can be used to facilitate the transport of drugs and therapeutic agents across biological membranes. It can also be used to increase the solubility of drugs and other compounds in aqueous solutions. In addition, it can be used to increase the stability of drugs and other compounds in solution.
Biochemical and Physiological Effects
3-(methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acidheptane-1-carboxylic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the solubility of drugs and other compounds in aqueous solutions, as well as to increase the stability of drugs and other compounds in solution. In addition, it has been shown to increase the permeability of drugs and other compounds across biological membranes.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acidheptane-1-carboxylic acid in laboratory experiments include its low toxicity, its high solubility in various solvents, and its ability to increase the solubility and stability of drugs and other compounds. However, it should be noted that 3-(methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acidheptane-1-carboxylic acid is a synthetic molecule, and as such, it may not be suitable for use in all laboratory experiments.
Future Directions
Future research into 3-(methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acidheptane-1-carboxylic acid could include the development of new drug delivery systems, the synthesis of new compounds, and the exploration of its biochemical and physiological effects. Additionally, further research into its mechanism of action could lead to the development of new drugs and drug delivery systems. Additionally, further research into its applications in biochemistry and organic synthesis could lead to the development of new compounds and the exploration of new drug targets.
Synthesis Methods
3-(methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acidheptane-1-carboxylic acid can be synthesized through a variety of methods, including the Wittig reaction, the Knoevenagel reaction, and the Pd-catalyzed cross-coupling reaction. The Wittig reaction is a method for the formation of a carbon-carbon double bond via a phosphonium ylide intermediate. The Knoevenagel reaction is a condensation reaction of a carbonyl compound with an active methylene compound. The Pd-catalyzed cross-coupling reaction is a method for the formation of carbon-carbon bonds through the use of palladium catalysts.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-(methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acid can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "Cycloheptanone", "Methanol", "Sodium methoxide", "Methacrylic acid", "Sodium hydroxide", "Sodium borohydride", "Acetic acid", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Cycloheptanone is reacted with methanol and sodium methoxide to form the corresponding methyl ketal.", "Step 2: The methyl ketal is then reacted with methacrylic acid in the presence of sodium hydroxide to form the corresponding ester.", "Step 3: Reduction of the ester with sodium borohydride in acetic acid yields the corresponding alcohol.", "Step 4: The alcohol is then oxidized with hydrochloric acid to form the corresponding aldehyde.", "Step 5: The aldehyde is reacted with sodium bicarbonate to form the corresponding carboxylic acid.", "Step 6: The carboxylic acid is purified by recrystallization from water to yield 3-(methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acid." ] } | |
CAS RN |
2742660-70-2 |
Molecular Formula |
C10H14O4 |
Molecular Weight |
198.2 |
Purity |
95 |
Origin of Product |
United States |
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